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Compound of Interest

Compound Name: PC Biotin-PEG3-azide

Cat. No.: B15605821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PC Biotin-PEG3-azide is a versatile chemical probe that integrates three key functionalities: a

photocleavable (PC) linker, a biotin tag for high-affinity binding to streptavidin or avidin, and a

terminal azide group for click chemistry.[1][2] The polyethylene glycol (PEG3) spacer enhances

solubility in aqueous media and minimizes steric hindrance.[2][3][4] This reagent is particularly

valuable for applications in chemical biology, proteomics, and drug delivery, enabling the

reversible labeling, capture, and release of biomolecules.[1][2]

The terminal azide allows for covalent conjugation to alkyne-modified molecules via two

primary "click" chemistry pathways: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC) and the metal-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][5] The

photocleavable linker, typically a 2-nitrobenzyl group, can be cleaved with high efficiency upon

exposure to near-UV light (e.g., 300-365 nm), allowing for the gentle release of captured

biomolecules.[4][6][7][8]

These application notes provide detailed protocols for utilizing PC Biotin-PEG3-azide in both

CuAAC and SPAAC reactions, along with guidelines for the subsequent photocleavage and

release of target molecules.
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Product Name PC Biotin-PEG3-azide

CAS Number 1937270-46-6

Molecular Formula C35H55N9O12S

Molecular Weight 825.94 g/mol

Purity >95%

Storage Store at -20°C, protected from light.

Note: Data sourced from multiple suppliers.[4][9]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the chemical reaction for CuAAC and a general experimental

workflow for the application of PC Biotin-PEG3-azide.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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